1-Methyl-1H-imidazole-4,5-dicarboxamide

• Molecular Formula: C6H8N4O2
• Molecular Weight: 168.15 g/mol
• IUPAC Name: 1-methylimidazole-4,5-dicarboxamide
• InChI: InChI=1S/C6H8N4O2/c1-10-2-9-3(5(7)11)4(10)6(8)12/h2H,1H3,(H2,7,11)(H2,8,12)
• InChI Key: YSIRHNSNQUYYME-UHFFFAOYSA-N
• Canonical SMILES: CN1C=NC(=C1C(=O)N)C(=O)N

Description

1-Methyl-1H-imidazole-4,5-dicarboxamide is a heterocyclic organic compound that belongs to the imidazole family Imidazoles are five-membered ring structures containing two nitrogen atoms at non-adjacent positions This compound is characterized by the presence of two carboxamide groups at the 4 and 5 positions of the imidazole ring, and a methyl group at the 1 position

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-Methyl-1H-imidazole-4,5-dicarboxamide can be achieved through several methods. One common approach involves the cyclization of amido-nitriles. For example, the reaction of amido-nitriles with nickel-catalyzed addition to nitrile, followed by proto-demetallation, tautomerization, and dehydrative cyclization, can yield disubstituted imidazoles .

Industrial Production Methods

Industrial production of this compound typically involves the use of cost-effective starting materials and optimized reaction conditions to ensure high yield and purity. One such method involves the use of diaminomaleonitrile as a starting material, which undergoes cyclization and subsequent functional group modifications to produce the desired compound .

Chemical Reactions Analysis

Types of Reactions

1-Methyl-1H-imidazole-4,5-dicarboxamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding imidazole derivatives.

Reduction: Reduction reactions can convert the carboxamide groups to other functional groups.

Substitution: The methyl group at the 1 position can be substituted with other groups under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate.

Reduction: Reducing agents such as lithium aluminum hydride can be used.

Substitution: Substitution reactions often require catalysts like palladium or nickel.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation can yield imidazole-4,5-dicarboxylic acid derivatives, while reduction can produce amine derivatives .

Scientific Research Applications

1-Methyl-1H-imidazole-4,5-dicarboxamide has a wide range of scientific research applications:

Chemistry: It serves as a building block for the synthesis of more complex molecules and materials.

Biology: The compound is used in the study of enzyme inhibitors and as a ligand in coordination chemistry.

Medicine: It has potential therapeutic applications, including anticoccidial activity for treating parasitic diseases in animals.

Industry: It is used as an intermediate in the production of pharmaceuticals and agrochemicals.

Mechanism of Action

The mechanism of action of 1-Methyl-1H-imidazole-4,5-dicarboxamide involves its interaction with specific molecular targets and pathways. For instance, in its role as an enzyme inhibitor, the compound can bind to the active site of enzymes, thereby blocking their activity. This interaction can disrupt various biochemical pathways, leading to the desired therapeutic effects .

Comparison with Similar Compounds

Similar Compounds

5-Amino-N1-methyl-1H-imidazole-1,4-dicarboxamide: This compound has similar structural features but with an amino group at the 5 position.

1-Methyl-1H-imidazole-4,5-dicarboxylic acid: This compound differs by having carboxylic acid groups instead of carboxamide groups.

Uniqueness

1-Methyl-1H-imidazole-4,5-dicarboxamide is unique due to its specific substitution pattern, which imparts distinct chemical and biological properties. Its dual carboxamide groups provide versatility in chemical reactions and potential for diverse applications in various fields.